Cas no 349150-66-9 ((-)-3-Demethylisolariciresinol)
349150-66-9 structure
Product Name:(-)-3-Demethylisolariciresinol
CAS No:349150-66-9
MF:C19H22O6
MW:346.374386310577
CID:834357
PubChem ID:11439397
Update Time:2025-04-19
(-)-3-Demethylisolariciresinol Chemical and Physical Properties
Names and Identifiers
-
- (-)-3-Demethylisolariciresinol
- (5S,6R,7R)-5-(4-Hydroxy-3-methoxyphenyl)-6,7-bis(hydroxymethyl)-5 ,6,7,8-tetrahydro-2,3-naphthalenediol
- 349150-66-9
-
- Inchi: 1S/C19H22O6/c1-25-18-6-10(2-3-15(18)22)19-13-7-17(24)16(23)5-11(13)4-12(8-20)14(19)9-21/h2-3,5-7,12,14,19-24H,4,8-9H2,1H3
- InChI Key: PGDXMXMJDYPCRB-UHFFFAOYSA-N
- SMILES: COC1C(O)=CC=C(C2C3C(=CC(=C(C=3)O)O)CC(CO)C2CO)C=1
Computed Properties
- Exact Mass: 346.14166
- Monoisotopic Mass: 346.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
- XLogP3: 1.7
Experimental Properties
- PSA: 110.38
- LogP: 1.71700
(-)-3-Demethylisolariciresinol Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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